Cas no 179897-91-7 ([1,1'-Biphenyl]-4-amine, 3-fluoro-3'-nitro-)

• Product Name: [1,1'-Biphenyl]-4-amine, 3-fluoro-3'-nitro-
• CAS No: 179897-91-7
• MF: C₁₂H₉FN₂O₂
• MW: 232.210466146469
• CID: 1375817
• Update Time: 2024-08-16

[1,1'-Biphenyl]-4-amine, 3-fluoro-3'-nitro- Chemical and Physical Properties

Names and Identifiers

• [1,1'-Biphenyl]-4-amine, 3-fluoro-3'-nitro-
• 3-fluoro-3'-nitro-[1,1'-biphenyl]-4-amine

• Inchi： 1S/C12H9FN2O2/c13-11-7-9(4-5-12(11)14)8-2-1-3-10(6-8)15(16)17/h1-7H,14H2
• InChI Key： SRKGDOARVJDMKV-UHFFFAOYSA-N
• SMILES： C1(C2=CC=CC([N+]([O-])=O)=C2)=CC=C(N)C(F)=C1

Computed Properties

• Exact Mass: 232.06487

Experimental Properties

• Density: 1.341±0.06 g/cm3(Predicted)
• Boiling Point: 375.7±32.0 °C(Predicted)
• PSA: 69.16
• pka: 2.52±0.10(Predicted)